Cas no 68683-25-0 (Octanol, acetate, mono((acetyloxy)methyl) deriv.)

• Product Name: Octanol, acetate, mono((acetyloxy)methyl) deriv.
• CAS No: 68683-25-0
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 971820
• Update Time: 2023-08-02

Octanol, acetate, mono((acetyloxy)methyl) deriv. Chemical and Physical Properties

Names and Identifiers

• octyl acetate, mono(methyl acetate) derivative
• Mono((acetyloxy)methyl)octanol acetate
• nonane-1,2-diyl diacetate
• Octanol, acetate, mono((acetyloxy)methyl) deriv.
• Octyl Acetate, mono(methyl Acetate) derivative.

• Inchi： 1S/C13H24O4/c1-4-5-6-7-8-9-13(17-12(3)15)10-16-11(2)14/h13H,4-10H2,1-3H3
• InChI Key： FLTHTXOHIZKWMR-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(COC(C)=O)CCCCCCC

Computed Properties

• Exact Mass: 244.167459
• Monoisotopic Mass: 244.167459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.975
• Boiling Point: 303.4°C at 760 mmHg
• Flash Point: 139°C
• Refractive Index: 1.438